Cas no 1251595-45-5 (N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1251595-45-5
• MF: C₂₁H₂₈N₂O₄S₂
• MW: 436.58802318573
• CID: 5395016
• Update Time: 2025-05-21

N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cycloheptyl-3-[[(4-ethoxyphenyl)methylamino]sulfonyl]-2-thiophenecarboxamide
• N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C21H28N2O4S2/c1-3-27-18-12-10-17(11-13-18)23(2)29(25,26)19-14-15-28-20(19)21(24)22-16-8-6-4-5-7-9-16/h10-16H,3-9H2,1-2H3,(H,22,24)
• InChI Key： HYQHNPFGLKOWRH-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCCCC2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.56±0.20(Predicted)

Additional information on N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Guide to N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251595-45-5)

N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251595-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiophene core, a sulfamoyl group, and a cycloheptyl substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals often search for this compound due to its potential in developing novel enzyme inhibitors and bioactive agents.

The molecular structure of N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide includes a thiophene-2-carboxamide backbone, which is known for its electron-rich properties and ability to participate in diverse chemical reactions. The 4-ethoxyphenyl and methylsulfamoyl groups enhance its solubility and binding affinity, making it a candidate for medicinal chemistry projects. With the growing demand for targeted therapies and small-molecule drugs, this compound is frequently discussed in forums and scientific literature.

One of the most searched questions about CAS No. 1251595-45-5 is its role in kinase inhibition. Recent studies suggest that derivatives of this compound exhibit promising activity against specific protein kinases, which are critical in cancer research and inflammatory diseases. Additionally, its agrochemical potential is being explored, particularly in developing pesticides with improved selectivity and environmental safety. These applications align with current trends in green chemistry and sustainable agriculture.

The synthesis of N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often optimize these processes to achieve higher yields and purity, as highlighted in recent patent filings and academic publications. The compound’s stability and solubility profile make it suitable for formulation in various drug delivery systems, another hot topic in pharmaceutical development.

Market trends indicate a rising demand for high-purity intermediates like CAS No. 1251595-45-5, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of biotech startups and academic labs. Its intellectual property (IP) status is also a frequent query, as innovators seek to protect novel derivatives.

In summary, N-cycloheptyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251595-45-5) is a compound of high interest due to its multifunctional structure and broad applicability. Whether you are investigating its pharmacological properties or exploring its industrial uses, this molecule offers exciting opportunities for innovation. Stay updated with the latest research to leverage its full potential in your projects.